Cas no 195711-28-5 (1-(2,6-Difluorophenyl)-1H-pyrrole-2-carbonitrile)

• Product Name: 1-(2,6-Difluorophenyl)-1H-pyrrole-2-carbonitrile
• CAS No: 195711-28-5
• MF: C₁₁H₆F₂N₂
• MW: 204.175549030304
• CID: 3867230
• PubChem ID: 4421160
• Update Time: 2025-10-28

1-(2,6-Difluorophenyl)-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbonitrile, 1-(2,6-difluorophenyl)-
• 1-(2,6-difluorophenyl)-1H-pyrrole-2-carbonitrile
• AKOS005110325
• SR-01000308771-1
• 195711-28-5
• MS-3452
• SR-01000308771
• 1-(2,6-difluorophenyl)pyrrole-2-carbonitrile
• MFCD05670584
• 1-(2,6-Difluorophenyl)-1H-pyrrole-2-carbonitrile

• Inchi： 1S/C11H6F2N2/c12-9-4-1-5-10(13)11(9)15-6-2-3-8(15)7-14/h1-6H
• InChI Key： GJPDKGRREPXCAN-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1N1C=CC=C1C#N)F

Computed Properties

• Exact Mass: 204.04990452g/mol
• Monoisotopic Mass: 204.04990452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(2,6-Difluorophenyl)-1H-pyrrole-2-carbonitrile

1-(2,6-Difluorophenyl)-1H-pyrrole-2-carbonitrile: A Comprehensive Overview

The compound 1-(2,6-Difluorophenyl)-1H-pyrrole-2-carbonitrile, identified by the CAS number 195711-28-5, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of pyrrole-based compounds, which are widely studied due to their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The presence of fluorine substituents at the 2 and 6 positions of the phenyl ring introduces interesting electronic and steric effects, making this compound a subject of intense research interest.

Recent studies have highlighted the importance of fluorinated pyrroles in drug discovery. The pyrrole ring is known for its aromaticity and ability to participate in various chemical reactions, while the fluorine atoms enhance the molecule's stability and bioavailability. For instance, researchers have explored the use of this compound as a potential lead in developing new antibiotics. Its ability to inhibit bacterial growth without causing significant toxicity to human cells has been a focal point in recent clinical trials.

In addition to its pharmacological applications, 1-(2,6-Difluorophenyl)-1H-pyrrole-2-carbonitrile has shown promise in agrochemicals. Its role as a plant growth regulator has been extensively studied, with findings indicating that it can enhance crop yield under stress conditions such as drought or high salinity. This dual functionality underscores the versatility of this compound in addressing global challenges in both healthcare and agriculture.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, which is crucial for its application in chiral drug development. The use of transition metal catalysts has also significantly improved the reaction yield and selectivity, making large-scale production more feasible.

From a structural perspective, the molecule's carbonitrile group plays a pivotal role in determining its reactivity. This group acts as an electron-withdrawing substituent, influencing the overall electronic distribution of the molecule. Studies using computational chemistry tools such as density functional theory (DFT) have provided insights into the molecular orbitals and reactivity patterns of this compound, aiding in its rational design for specific applications.

One of the most intriguing aspects of this compound is its ability to form stable complexes with metal ions. Research has shown that it can act as a ligand in coordination chemistry, forming complexes with transition metals such as copper and zinc. These metal complexes have been explored for their potential use in catalysis and as magnetic materials. The coordination properties of this compound are further enhanced by its fluorine substituents, which provide additional binding sites for metal ions.

In terms of environmental impact, studies have been conducted to assess the biodegradability and ecotoxicity of 1-(2,6-Difluorophenyl)-1H-pyrrole-2-carbonitrile. Results indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This makes it a more environmentally friendly option compared to other similar compounds that are slower to degrade.

The future outlook for this compound is bright, with ongoing research focusing on expanding its applications in biotechnology and nanotechnology. Its unique combination of electronic properties and structural flexibility makes it an ideal candidate for developing novel materials with tailored functionalities. As research continues to uncover new aspects of this compound's behavior, it is expected to play an increasingly important role in advancing scientific innovation across multiple disciplines.